Cas no 55690-60-3 (5-Methoxybenzodthiazole-2-thiol)

5-Methoxybenzothiazole-2-thiol is a heterocyclic organic compound featuring a benzothiazole core substituted with a methoxy group at the 5-position and a thiol group at the 2-position. This compound is notable for its versatile reactivity, particularly in the synthesis of pharmaceuticals, agrochemicals, and functional materials. The presence of the thiol group enables it to act as a key intermediate in the formation of sulfur-containing derivatives, while the methoxy group enhances its solubility and electronic properties. Its structural features make it valuable in coordination chemistry and as a ligand in metal complexes. Additionally, it exhibits potential biological activity, contributing to its use in medicinal chemistry research. The compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications.
5-Methoxybenzodthiazole-2-thiol structure
55690-60-3 structure
Product Name:5-Methoxybenzodthiazole-2-thiol
CAS No:55690-60-3
MF:C8H7NOS2
MW:197.277279138565
MDL:MFCD00185941
CID:56808
PubChem ID:87573234
Update Time:2025-07-02

5-Methoxybenzodthiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxybenzo[d]thiazole-2-thiol
    • 5-Methoxybenzothiazole-2-thiol
    • 2-Mercapto-5-methoxybenzothiazole
    • 5-Methoxy-1,3-benzothiazole-2-thiol
    • 5-Methoxy-2-mercaptobenzothiazole
    • 5-methoxy-3H-1,3-benzothiazole-2-thione
    • 5-Methoxybenzothiazole-2(3H)-thione
    • 55690-60-3
    • CHEMBL4849565
    • CS-0042731
    • MFCD00185941
    • 2-mercapto-5-methoxy-benzothiazole
    • SCHEMBL778048
    • SCHEMBL23536160
    • EINECS 259-755-1
    • BDBM50570911
    • DS-12714
    • AKOS005174770
    • JDPITNFDYXOKRM-UHFFFAOYSA-N
    • SR-01000391410
    • NS00033368
    • DTXSID40204222
    • SR-01000391410-1
    • FT-0612747
    • 5-methoxy-2-benzothiazolethiol
    • CBDivE_001837
    • 5-Methoxybenzo[d]thiazole-2(3H)-thione
    • M1277
    • Y10254
    • ALBB-014675
    • 2-benzothiazolethiol, 5-methoxy-
    • STK396445
    • 5-Methoxybenzodthiazole-2-thiol
    • MDL： MFCD00185941
    • Inchi： 1S/C8H7NOS2/c1-10-5-2-3-7-6(4-5)9-8(11)12-7/h2-4H,1H3,(H,9,11)
    • InChI Key： JDPITNFDYXOKRM-UHFFFAOYSA-N
    • SMILES： S1C(NC2C=C(C=CC1=2)OC)=S
    • BRN： 142225

Computed Properties

  • Exact Mass: 196.99700
  • Monoisotopic Mass: 196.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 78.6A^2

Experimental Properties

  • Color/Form: Crystalline powder
  • Density: 1.44
  • Melting Point: 196.0 to 199.0 deg-C
  • Boiling Point: 340.8°C at 760 mmHg
  • Flash Point: 159.9°C
  • Refractive Index: 1.728
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 89.16000
  • LogP: 2.59360
  • Solubility: Insoluble

5-Methoxybenzodthiazole-2-thiol Security Information

5-Methoxybenzodthiazole-2-thiol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methoxybenzodthiazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A101805-100mg
5-Methoxybenzo[d]thiazole-2-thiol
 55690-60-3 97%
100mg
 $14.0 2024-04-18
Ambeed
A101805-250mg
5-Methoxybenzo[d]thiazole-2-thiol
 55690-60-3 97%
250mg
 $22.0 2024-04-18
Alichem
A059003922-5g
5-Methoxybenzo[d]thiazole-2-thiol
 55690-60-3 97%
5g
 $189.00 2023-09-01
Alichem
A059003922-10g
5-Methoxybenzo[d]thiazole-2-thiol
 55690-60-3 97%
10g
 $323.20 2023-09-01
Ambeed
A101805-1g
5-Methoxybenzo[d]thiazole-2-thiol
 55690-60-3 97%
1g
 $59.0 2024-04-18
Ambeed
A101805-5g
5-Methoxybenzo[d]thiazole-2-thiol
 55690-60-3 97%
5g
 $156.0 2024-04-18
TRC
M331113-50mg
5-Methoxybenzo[d]thiazole-2-thiol
 55690-60-3
50mg
 $ 50.00 2022-06-03
TRC
M331113-100mg
5-Methoxybenzo[d]thiazole-2-thiol
 55690-60-3
100mg
 $ 65.00 2022-06-03
TRC
M331113-500mg
5-Methoxybenzo[d]thiazole-2-thiol
 55690-60-3
500mg
 $ 95.00 2022-06-03
ChemScence
CS-0042731-1g
5-Methoxybenzo[d]thiazole-2(3H)-thione
 55690-60-3 97.48%
1g
 $53.0 2022-04-27

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